Cas no 2171994-86-6 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-4-carboxylic acid
• CAS No: 2171994-86-6
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6389078
• PubChem ID: 165541301
• Update Time: 2025-05-19

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-4-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]piperidine-4-carboxylic acid
• EN300-1481392
• 2171994-86-6

• Inchi： 1S/C28H32N2O5/c31-26(30-14-12-18(13-15-30)27(32)33)19-6-5-7-20(16-19)29-28(34)35-17-25-23-10-3-1-8-21(23)22-9-2-4-11-24(22)25/h1-4,8-11,18-20,25H,5-7,12-17H2,(H,29,34)(H,32,33)
• InChI Key： XOUCBWWWSWAUHG-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-4-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-4-carboxylic Acid (CAS No. 2171994-86-6)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-4-carboxylic acid, identified by its CAS number 2171994-86-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its fused ring systems and functional groups, contributes to its unique chemical properties and reactivity.

The molecular structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-4-carboxylic acid consists of several key components that are critical to its functionality. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position indicates its utility as a building block in peptide synthesis and potentially as a protecting group in organic synthesis. The cyclohexanecarbonyl moiety and the piperidine ring contribute to the overall steric and electronic environment of the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-4-carboxylic acid has been studied for its potential role in inhibiting enzymes and receptors involved in cancer, inflammation, and neurological disorders. Its unique structural features make it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The combination of the fluorenylmethoxycarbonyl group and the piperidine ring creates a scaffold that can be fine-tuned to optimize binding affinity and selectivity. This has led to several research groups investigating derivatives of this compound as potential drug candidates. For instance, modifications to the fluorenylmethoxycarbonyl group have been explored to enhance metabolic stability and improve pharmacokinetic properties.

The cyclohexanecarbonyl moiety plays a crucial role in stabilizing the overall structure of the molecule and can be modified to influence solubility and bioavailability. Additionally, the piperidine ring is known for its ability to enhance oral bioavailability, making it an attractive feature for drug development. These structural elements collectively contribute to the compound's potential as a therapeutic agent.

Recent studies have demonstrated that derivatives of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-4-carboxylic acid exhibit significant activity against various disease models. For example, research has shown that certain analogs can inhibit the activity of kinases involved in cancer progression, leading to reduced tumor growth in preclinical studies. Furthermore, these compounds have shown promise in models of inflammation, where they can modulate inflammatory pathways by interacting with specific enzymes.

The use of computational methods has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how different derivatives might interact with biological targets, allowing researchers to design molecules with enhanced potency and selectivity. These computational approaches have complemented experimental efforts, providing valuable insights into the structure-function relationships of this class of compounds.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-4-carboxylic acid (CAS No. 2171994-86-6) represents an exciting area of research with significant potential for therapeutic applications. Its complex structure and unique functional groups make it a versatile tool for drug discovery, and ongoing studies continue to uncover new possibilities for its use in treating various diseases. As research progresses, it is likely that this compound will play an increasingly important role in the development of next-generation pharmaceuticals.